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Compound of Interest

Compound Name: 2,4-Dichlorobenzoylacetonitrile

Cat. No.: B1315553

Systematic Name: 3-(2,4-dichlorophenyl)-3-oxopropanenitrile CAS Number: 39528-61-5

This technical guide provides a comprehensive overview of 2,4-Dichlorobenzoylacetonitrile,
a [-ketonitrile of interest to researchers, scientists, and drug development professionals. Due
to the limited availability of direct research on this specific molecule, this guide synthesizes
information from available data on the compound, general synthetic methodologies for 3-
ketonitriles, and biological activities of structurally related compounds.

Chemical Properties and Data

2,4-Dichlorobenzoylacetonitrile is a halogenated aromatic ketone with a nitrile functional
group. The presence of these functionalities suggests its potential as a versatile intermediate in
organic synthesis, particularly for the preparation of various heterocyclic compounds.[1][2]

Table 1: Physicochemical Properties of 3-(2,4-dichlorophenyl)-3-oxopropanenitrile
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Property Value Source
Molecular Formula CoHsCI2NO [3]
Molecular Weight 214.05 g/mol [3]
Boiling Point 350.7+32.0 °C (Predicted) [3]
Density 1.383+0.06 g/cm3 (Predicted) [3]
pKa 6.00+0.14 (Predicted) [3]
Storage Temp. 2-8°C [3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-(2,4-dichlorophenyl)-3-
oxopropanenitrile is not readily available in the reviewed literature, its structure as a 3-
ketonitrile suggests that it can be synthesized via established methods for this class of
compounds. The most common and classical method is the Claisen condensation.[4]

General Experimental Protocol: Claisen Condensation
for the Synthesis of 3-Ketonitriles

This protocol is a generalized procedure based on the Claisen condensation reaction, which is
a fundamental method for the formation of 3-keto esters and, by extension, [3-ketonitriles.[4]
This can be adapted for the synthesis of 3-(2,4-dichlorophenyl)-3-oxopropanenitrile from a
suitable 2,4-dichlorobenzoyl derivative and acetonitrile.

Reaction:
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Reactants

2,4-Dichlorobenzoyl Derivative
(e.g., Ester or Acid Chloride) +

Product

Acetonitrile = ¢

—» Reaction __ Claisen Condensation | @R S6([e][6]{e]o]a[=Tal1)E
Mixture 3-oxopropanenitrile

Strong Base
(e.g., NaH, NaOEt)

Anhydrous Solvent
(e.g., THF, Toluene)
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Cell Culture

Seed Cancer Cell Lines
(e.qg., MCF-7, A549)

Treatment

Add varying concentrations of
2,4-Dichlorobenzoylacetonitrile

l

Incubate for a defined period
(e.q., 24, 48, 72 hours)

Viabilit;f Assay

Perform MTT or similar
cell viability assay

l

Measure absorbance and
calculate cell viability

Results

Determine IC50 value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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